Cas no 2731010-03-8 (5-(Methoxymethyl)-2,2-dimethylpiperidine)

5-(Methoxymethyl)-2,2-dimethylpiperidine is a substituted piperidine derivative characterized by its methoxymethyl and dimethyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a versatile intermediate or building block. The methoxymethyl group enhances solubility and reactivity, while the 2,2-dimethyl substitution imparts steric stability. Its piperidine core is common in bioactive molecules, making it valuable for the development of pharmacologically active compounds. The compound's well-defined structure and potential for further functionalization make it suitable for applications in medicinal chemistry and material science. Proper handling and storage are recommended to maintain stability.

5-(Methoxymethyl)-2,2-dimethylpiperidine structure

2731010-03-8 structure

Product Name:5-(Methoxymethyl)-2,2-dimethylpiperidine

CAS No:2731010-03-8

MF:C₉H₁₉NO

MW:157.253262758255

CID:5891944

PubChem ID:165591739

Update Time:2025-10-27

5-(Methoxymethyl)-2,2-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

- EN300-37098868
- 2731010-03-8
- 5-(methoxymethyl)-2,2-dimethylpiperidine
- 5-(Methoxymethyl)-2,2-dimethylpiperidine
- Inchi： 1S/C9H19NO/c1-9(2)5-4-8(6-10-9)7-11-3/h8,10H,4-7H2,1-3H3
- InChI Key： RKCJHCBWISECLT-UHFFFAOYSA-N
- SMILES： O(C)CC1CNC(C)(C)CC1

Computed Properties

Exact Mass: 157.146664230g/mol
Monoisotopic Mass: 157.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 21.3Å²

5-(Methoxymethyl)-2,2-dimethylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-37098868-0.05g	5-(methoxymethyl)-2,2-dimethylpiperidine	2731010-03-8	0.05g	$912.0	2023-06-04
Enamine	EN300-37098868-0.1g	5-(methoxymethyl)-2,2-dimethylpiperidine	2731010-03-8	0.1g	$956.0	2023-06-04
Enamine	EN300-37098868-0.25g	5-(methoxymethyl)-2,2-dimethylpiperidine	2731010-03-8	0.25g	$999.0	2023-06-04
Enamine	EN300-37098868-0.5g	5-(methoxymethyl)-2,2-dimethylpiperidine	2731010-03-8	0.5g	$1043.0	2023-06-04
Enamine	EN300-37098868-1.0g	5-(methoxymethyl)-2,2-dimethylpiperidine	2731010-03-8	1g	$1086.0	2023-06-04
Enamine	EN300-37098868-2.5g	5-(methoxymethyl)-2,2-dimethylpiperidine	2731010-03-8	2.5g	$2127.0	2023-06-04
Enamine	EN300-37098868-5.0g	5-(methoxymethyl)-2,2-dimethylpiperidine	2731010-03-8	5g	$3147.0	2023-06-04
Enamine	EN300-37098868-10.0g	5-(methoxymethyl)-2,2-dimethylpiperidine	2731010-03-8	10g	$4667.0	2023-06-04

5-(Methoxymethyl)-2,2-dimethylpiperidine Related Literature

1. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
3. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Additional information on 5-(Methoxymethyl)-2,2-dimethylpiperidine

Recent Advances in the Study of 5-(Methoxymethyl)-2,2-dimethylpiperidine (CAS: 2731010-03-8)

The compound 5-(Methoxymethyl)-2,2-dimethylpiperidine (CAS: 2731010-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and methoxymethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for 5-(Methoxymethyl)-2,2-dimethylpiperidine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity, making it more accessible for further pharmacological testing. The study highlighted the importance of this compound as an intermediate in the synthesis of novel neuroactive agents, particularly those targeting the central nervous system (CNS).

Pharmacological evaluations have revealed that 5-(Methoxymethyl)-2,2-dimethylpiperidine exhibits moderate affinity for certain neurotransmitter receptors, including the serotonin and dopamine receptors. This finding, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggests potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to fully elucidate its therapeutic potential and safety profile.

In addition to its direct pharmacological effects, 5-(Methoxymethyl)-2,2-dimethylpiperidine has been explored as a chiral auxiliary in asymmetric synthesis. Its rigid structure and stereochemical properties make it a valuable tool for the construction of enantiomerically pure compounds, which are crucial in the development of new drugs. A recent paper in Organic Letters (2024) detailed its use in the synthesis of a series of chiral amines with high enantiomeric excess, showcasing its versatility in organic chemistry.

Despite these promising developments, challenges remain in the widespread application of 5-(Methoxymethyl)-2,2-dimethylpiperidine. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 5-(Methoxymethyl)-2,2-dimethylpiperidine (CAS: 2731010-03-8) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its applications range from direct therapeutic use to serving as a key intermediate in drug synthesis. Continued research and development efforts are expected to further expand its utility and pave the way for novel therapeutic agents.